Methyl 4-amino-2-methoxycyclohexanecarboxylate

• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: methyl 4-amino-2-methoxycyclohexane-1-carboxylate
• InChI: InChI=1S/C9H17NO3/c1-12-8-5-6(10)3-4-7(8)9(11)13-2/h6-8H,3-5,10H2,1-2H3
• InChI Key: YVRQEXZMYZSPCS-UHFFFAOYSA-N
• Canonical SMILES: COC1CC(CCC1C(=O)OC)N

Description

Methyl 4-amino-2-methoxycyclohexanecarboxylate is a useful research compound. Its molecular formula is C9H17NO3 and its molecular weight is 187.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4-(benzylamino)-2-methoxycyclohexanecarboxylate (1.84 g, 6.63 mmol, racemic mixture of diastereomers) and palladium hydroxide on carbon (20 weight %, 0.233 g, 0.332 mmol) in methanol (35 mL) were combined, and the atmosphere was exchanged for hydrogen (balloon) via four vacuum hydrogen flush cycles. After 24 hours, additional palladium hydroxide on carbon (20 weight %, 0.233 g, 0.332 mmol) was added, and the reaction mixture was again placed under a hydrogen atmosphere. Following another 24 hours, the reaction mixture was filtered through diatomaceous earth and concentrated under reduced pressure to give methyl 4-amino-2-methoxycyclohexanecarboxylate as a racemic mixture of three diastereomers, which was carried forward without further purification. MS ESI calcd. for C9H18NO3 [M+H]+ 188. found 188.